1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-amine

• IUPAC Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-amine
• InChI: InChI=1S/C11H13ClF3N3/c12-9-5-7(11(13,14)15)6-17-10(9)18-3-1-8(16)2-4-18/h5-6,8H,1-4,16H2
• InChI Key: KTVCRQQSDOZEPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C11H13ClF3N3
• Molecular Weight: 279.69 g/mol
• CAS No.: 651293-20-8

Description

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-amine is a useful research compound. Its molecular formula is C11H13ClF3N3 and its molecular weight is 279.69. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

tert-Butyl{1-[3-chloro-5-(trifluoromethyl)pyridine-2-yl]piperidin-4-yl}carbamate (2.5 g, 6.4 mmol) was stirred in a mixture of THF (25 ml), MeOH (5 ml) and HCl in dioxane (4M, 6.5 ml) over night at rt. HCl in dioxane (4M, 4 ml) was added and after 4 h a third portion of HCl in dioxane/4M, 4 ml) was added. Stirring was continued for 48 h at rt. The solvent was evaporated, and the residue was dissolved in EtOAc. The resulting mixture was washed with aqueous saturated Na2CO3, water and dried over Na2SO4. Concentration of the organic phase yielded the title compound (2.3 g, 128%), which contained some impurities. 1H NMR (500 MHz, CDCl3): δ 1.50-1.54 (m, 2H), 1.88-1.94 (m, 2H), 2.93-3.00 (m, 3H), 4.01-4.04 (m, 2H), 7.74 (s, 1H), 8.38 (s, 1H); Mass Spectrum: M+H+ 280.